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Compound of Interest

Compound Name:
5-(2-Carboxythiophene-4-YL)-3-

chlorophenol

CAS No.: 1262003-03-1

Cat. No.: B1422157

Get Quote

Executive Summary
Chemical Classification: Halogenated Heteroaromatic Acid / Chlorinated Phenol.

Primary Waste Stream:Halogenated Organic Waste (High-Temperature Incineration).

Critical Hazard: Aquatic toxicity (phenol derivative), Corrosivity (carboxylic acid/phenol), and

Toxic combustion byproducts (HCl, SOx).[1]

Immediate Action: Segregate from oxidizers and non-halogenated solvents.[2] Do NOT

dispose of via sink/sewer.[3]

Hazard Identification & Chemical Profile
To ensure safe handling, the disposal operator must understand the specific risks associated

with the molecule's functional groups.
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Functional Group Hazard Characteristic Disposal Implication

3-Chlorophenol Moiety

Toxic (Oral/Dermal),

Environmental Hazard

(Aquatic).[1][4]

Must be incinerated. Prohibited

from sewer disposal under

Clean Water Act.

Thiophene Ring Sulfur-containing.[5]

Combustion releases Sulfur

Oxides (SOx). Requires

incinerator with scrubbers.

Carboxylic Acid Corrosive (Low pH).

Incompatible with strong bases

and cyanides.[2] Potential

D002 (Corrosive)

characteristic.

Chlorine Substituent Halogenated.[2][6][7][8][9]

Combustion releases

Hydrogen Chloride (HCl).

Mandates Halogenated Waste

Stream.

Pre-Disposal Handling & Segregation
Before moving the waste to the central accumulation area, follow these strict segregation

protocols to prevent incompatible reactions (e.g., heat generation, toxic gas release).

Segregation Logic
DO NOT MIX WITH:

Strong Oxidizers (e.g., Nitric Acid, Peroxides) – Risk of thiophene ring oxidation and

violent reaction.[1]

Strong Bases (e.g., Sodium Hydroxide) – Exothermic neutralization may occur; only

neutralize under controlled conditions if required by local EHS.

Non-Halogenated Solvents – Mixing increases the volume of expensive halogenated

waste.

Container Requirements
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Material: High-Density Polyethylene (HDPE) or Glass (Amber). Avoid metal containers due to

acidic corrosion risk.

Venting: Use vented caps if the waste is in solution and there is any risk of off-gassing,

though this solid is generally stable.

Waste Stream Decision Matrix
The following logic flow dictates the correct categorization of the waste.

Waste: 5-(2-Carboxythiophene-4-yl)-3-chlorophenol

Is the waste Solid or Liquid?

Solid Chemical

Solid

Liquid (Solution)

Dissolved

Contains Halogens (Cl)?
YES

Stream: SOLID HAZARDOUS WASTE
(Halogenated)

If Solid

Stream: LIQUID HALOGENATED ORGANIC
(Do not mix with Non-Halogenated)

If Liquid

Label: 'Toxic, Corrosive, Halogenated'
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Figure 1: Decision matrix for determining the correct waste stream based on physical state and

chemical composition.[1]

Step-by-Step Disposal Protocol
Phase 1: Collection & Labeling

Select Container: Use a chemically resistant HDPE container.

Labeling: Attach a hazardous waste tag immediately upon the first addition of waste.

Chemical Name: Write the full IUPAC name: 5-(2-Carboxythiophene-4-yl)-3-
chlorophenol.

Constituents: If in solution, list the solvent (e.g., "DMSO 90%, Compound 10%").

Hazard Checkboxes: Check "Toxic," "Corrosive," and "Environmental Hazard."[1]

Accumulation: Keep the container closed (unless adding waste) in a secondary containment

tray to catch potential leaks.

Phase 2: Waste Transfer
Transport: Move the sealed container to your facility's Central Accumulation Area (CAA)

using a secondary container (bucket) or cart.

Documentation: Complete the internal Waste Manifest.

RCRA Code Assignment:

If the compound is a pure, unused commercial chemical product, check if it is P- or U-

listed.[1] (Note: While 3-chlorophenol is not explicitly U048 like 2-chlorophenol, it is

often managed similarly).[1]

Default Recommendation: Assign D002 (if pH < 2) or manage as Non-Specific

Halogenated Waste.

Consult your site's EHS officer for the specific code used for unlisted chlorophenols.
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Phase 3: Final Disposal (Facility Level)
Method: High-Temperature Incineration.

Requirement: The incinerator must be equipped with acid gas scrubbers to neutralize the

HCl and SOx generated during combustion.

Prohibition:NO landfilling (due to leachability of phenols) and NO sewer disposal.

Emergency Spill Response Procedures
In the event of a spill, execution speed and containment are critical to prevent environmental

contamination.

Spill Detected
Don PPE:

Nitrile Gloves, Lab Coat,
Goggles, N95/Respirator

Containment:
Use Absorbent Pads/Snake

Prevent Drain Entry

Neutralization (Optional):
Apply Sodium Carbonate

if large acid release

Collection:
Scoop into Hazardous

Waste Bag/Bucket

Decontamination:
Wash area with soap/water

Collect rinsate

Click to download full resolution via product page

Figure 2: Workflow for managing incidental spills in the laboratory.

Spill Kit Requirements:

Absorbent: Vermiculite, sand, or commercial "Chem-Sorb" pads.[1]

Neutralizer: Sodium bicarbonate or sodium carbonate (for the carboxylic acid moiety).

PPE: Double nitrile gloves (chlorophenols can penetrate skin), safety goggles, and a lab

coat.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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